4-{5-[1-(4-nitrophenyl)ethyl]-1,2,4-oxadiazol-3-yl}pyridine

• IUPAC Name: 5-[1-(4-nitrophenyl)ethyl]-3-pyridin-4-yl-1,2,4-oxadiazole
• InChI: InChI=1S/C15H12N4O3/c1-10(11-2-4-13(5-3-11)19(20)21)15-17-14(18-22-15)12-6-8-16-9-7-12/h2-10H,1H3
• InChI Key: IVFAFOIDLVDMEU-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=CC=C(C=C1)[N+](=O)[O-])C2=NC(=NO2)C3=CC=NC=C3
• Molecular Formula: C15H12N4O3
• Molecular Weight: 296.28 g/mol

Description

4-{5-[1-(4-nitrophenyl)ethyl]-1,2,4-oxadiazol-3-yl}pyridine, also known as NOPO, is a chemical compound that has gained attention in recent years due to its potential applications in scientific research.

Mechanism of Action

4-{5-[1-(4-nitrophenyl)ethyl]-1,2,4-oxadiazol-3-yl}pyridine binds to the kainate receptor in a non-competitive manner, meaning that it does not compete with the binding of glutamate to the receptor. Instead, it binds to a different site on the receptor and causes a conformational change that stabilizes the receptor in an inactive state. This results in a decrease in the activity of the receptor and a reduction in synaptic transmission.
Biochemical and Physiological Effects:
This compound has been shown to have a number of biochemical and physiological effects, including the modulation of synaptic transmission, the regulation of neuronal excitability, and the modulation of long-term potentiation (LTP), which is a cellular mechanism that underlies learning and memory.

Advantages and Limitations for Lab Experiments

One advantage of 4-{5-[1-(4-nitrophenyl)ethyl]-1,2,4-oxadiazol-3-yl}pyridine is that it is a selective ligand for the kainate receptor, meaning that it does not bind to other glutamate receptors. This allows for more specific and targeted experiments on the kainate receptor. However, one limitation of this compound is that it has a relatively low affinity for the kainate receptor, which can make it difficult to use in certain experiments.

Future Directions

There are a number of future directions for research on 4-{5-[1-(4-nitrophenyl)ethyl]-1,2,4-oxadiazol-3-yl}pyridine, including the development of more potent analogs that have higher affinity for the kainate receptor, the investigation of the role of the kainate receptor in various neurological disorders, and the exploration of the potential therapeutic applications of this compound and related compounds.
In conclusion, this compound is a chemical compound that has potential applications in scientific research, particularly in the field of neuroscience. Its selective binding to the kainate receptor and its ability to modulate synaptic transmission make it a valuable tool for studying the role of the kainate receptor in neuronal function and neurological disorders. Further research on this compound and related compounds is warranted to explore its full potential in scientific research.

Scientific Research Applications

4-{5-[1-(4-nitrophenyl)ethyl]-1,2,4-oxadiazol-3-yl}pyridine has been found to have potential applications in scientific research, particularly in the field of neuroscience. It has been shown to selectively bind to a specific type of glutamate receptor, known as the kainate receptor, which is involved in the regulation of synaptic transmission and plasticity.